Cas no 62263-03-0 (Thiazole, 2-azido-4-(4-nitrophenyl)-)

Thiazole, 2-azido-4-(4-nitrophenyl)- structure
62263-03-0 structure
Product Name:Thiazole, 2-azido-4-(4-nitrophenyl)-
CAS No:62263-03-0
MF:C9H5N5O2S
MW:247.233299016953
CID:451874
PubChem ID:23264309
Update Time:2025-04-19

Thiazole, 2-azido-4-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiazole, 2-azido-4-(4-nitrophenyl)-
    • 2-azido-4-(4-nitrophenyl)-1,3-thiazole
    • 62263-03-0
    • DTXSID00631813
    • Inchi: 1S/C9H5N5O2S/c10-13-12-9-11-8(5-17-9)6-1-3-7(4-2-6)14(15)16/h1-5H
    • InChI Key: UGYQMQUMKCSLTI-UHFFFAOYSA-N
    • SMILES: S1C(N=[N+]=[N-])=NC(=C1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 247.01655
  • Monoisotopic Mass: 247.01639559g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.7
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 104.79
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